Cas no 2172618-65-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid)

4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include an Fmoc-protected amine group, a carboxylate functionality, and a 4-hydroxybut-2-en-1-yl carbamoyl side chain, providing versatility in solid-phase peptide synthesis (SPPS). The hydroxyl group in the side chain offers a reactive handle for further modifications, enabling selective conjugation or derivatization. This compound is particularly useful in constructing peptides with tailored functionalization, enhancing solubility, or introducing bioorthogonal reactive sites. Its compatibility with standard Fmoc-based SPPS protocols ensures efficient incorporation into peptide sequences while maintaining high purity and yield. The product is suited for advanced research in medicinal chemistry and bioconjugation.
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid structure
2172618-65-2 structure
Product Name:4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid
CAS No:2172618-65-2
MF:C24H26N2O6
MW:438.473046779633
CID:6190815
PubChem ID:165554667
Update Time:2025-06-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid
    • 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid
    • EN300-1550472
    • 2172618-65-2
    • Inchi: 1S/C24H26N2O6/c27-14-6-5-13-25-23(30)21(11-12-22(28)29)26-24(31)32-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-10,20-21,27H,11-15H2,(H,25,30)(H,26,31)(H,28,29)/b6-5+
    • InChI Key: ZEDFAHKDNFMBTL-AATRIKPKSA-N
    • SMILES: O(C(NC(C(NC/C=C/CO)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 438.17908655g/mol
  • Monoisotopic Mass: 438.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 11
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 125Ų

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1550472-0.05g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid
2172618-65-2
0.05g
$2829.0 2023-06-05
Enamine
EN300-1550472-0.1g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid
2172618-65-2
0.1g
$2963.0 2023-06-05
Enamine
EN300-1550472-0.25g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid
2172618-65-2
0.25g
$3099.0 2023-06-05
Enamine
EN300-1550472-0.5g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid
2172618-65-2
0.5g
$3233.0 2023-06-05
Enamine
EN300-1550472-1.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid
2172618-65-2
1g
$3368.0 2023-06-05
Enamine
EN300-1550472-2.5g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid
2172618-65-2
2.5g
$6602.0 2023-06-05
Enamine
EN300-1550472-5.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid
2172618-65-2
5g
$9769.0 2023-06-05
Enamine
EN300-1550472-10.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid
2172618-65-2
10g
$14487.0 2023-06-05
Enamine
EN300-1550472-50mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid
2172618-65-2
50mg
$2829.0 2023-09-25
Enamine
EN300-1550472-100mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid
2172618-65-2
100mg
$2963.0 2023-09-25

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic Acid (CAS No. 2172618-65-2)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid, identified by its CAS number 2172618-65-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits potential applications in the development of novel therapeutic agents and biochemical research.

The molecular framework of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and a 4-hydroxybut-2-enyl moiety makes it a versatile intermediate in organic synthesis, particularly in the construction of complex peptides and proteins. Additionally, the carbamoylbutanoic acid backbone suggests potential roles in enzyme inhibition and metabolic pathway modulation.

In recent years, there has been a surge in research focused on developing innovative compounds with enhanced biological activity. The structural features of 4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid make it an attractive candidate for further investigation in drug discovery. Specifically, the hydroxyl group within the 4-hydroxybut-2-enyl side chain can participate in hydrogen bonding interactions, which are crucial for the binding affinity of many pharmacological agents to their target proteins.

One of the most compelling aspects of this compound is its potential application in modulating cellular signaling pathways. The Fmoc group, commonly used in peptide synthesis, not only serves as a protective group but also can be engineered to influence the pharmacokinetic properties of attached molecules. This dual functionality makes 4-(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid a valuable tool for researchers exploring novel therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies, such as solid-phase peptide synthesis (SPPS), have been employed to achieve high yields and purity levels. These techniques are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The unique combination of functional groups in 4-(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yI)carbamoylbutanoic acid positions it as a promising candidate for further exploration. Researchers are investigating its potential as an inhibitor of various enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. The hydroxyl and carbamoyl groups provide multiple sites for interaction with biological targets, enhancing its therapeutic potential.

The pharmacological profile of this compound is being evaluated through both computational modeling and experimental assays. Molecular docking studies have suggested that it may interact with enzymes such as kinases and proteases, which are often dysregulated in pathological conditions. Additionally, its ability to form stable hydrogen bonds with amino acid residues in protein binding pockets makes it a strong candidate for structure-based drug design.

In conclusion, 4-(9H-fluoren-lmethylidene}-N-methylcinnamamide, with its CAS number 2172618-S5-S2, represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups offer numerous opportunities for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced today.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.